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Compound of Interest

Compound Name: 4-Nonanone

Cat. No.: B1580890 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling and melting points of 4-
nonanone, a ketone of interest in various scientific and industrial applications. This document

compiles and presents key physical data, outlines general experimental methodologies for their

determination, and includes a logical workflow diagram for the characterization of such physical

properties.

Quantitative Data Summary
The physical properties of 4-nonanone are summarized in the table below. The data has been

aggregated from various chemical and scientific databases.

Property Value Conditions Source(s)

Boiling Point 188.00 °C @ 760.00 mm Hg [1][2]

187 °C Not specified [3]

190 °C @ 760 mmHg [4]

187.5 °C Not specified [5]

Melting Point -18.52 °C (estimate) [4][5]

Not available Not applicable [3]
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Experimental Protocols
While specific experimental details for the cited values for 4-nonanone are not exhaustively

available in the public domain, this section outlines the general and widely accepted laboratory

protocols for determining the boiling and melting points of a liquid organic compound such as

4-nonanone.

2.1. Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For accurate determination, especially for identifying substances or assessing purity,

a standardized method is crucial.[6]

Apparatus:

A small test tube or a specialized boiling point tube

A capillary tube, sealed at one end

A thermometer with appropriate range and precision

A heating apparatus (e.g., oil bath, heating block, or a Thiele tube)

A clamp and stand to secure the apparatus

Procedure:

A small volume of 4-nonanone is placed into the test tube.

The capillary tube is placed inside the test tube with its open end submerged in the liquid

and the sealed end above the liquid surface.

The test tube is attached to the thermometer, ensuring the bulb of the thermometer is level

with the liquid.

The entire assembly is immersed in a heating bath.
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The bath is heated gently and stirred continuously to ensure uniform temperature

distribution.

As the temperature rises, a stream of bubbles will be observed emerging from the open end

of the capillary tube.

The heating is discontinued, and the bath is allowed to cool slowly.

The boiling point is recorded as the temperature at which the liquid begins to enter the

capillary tube.[6] This indicates that the vapor pressure of the liquid is equal to the

atmospheric pressure.

2.2. Determination of Melting Point

Since 4-nonanone is a liquid at room temperature, its melting point is determined by cooling

the substance until it solidifies and then gently heating it to observe the transition back to a

liquid state.

Apparatus:

A small sample of 4-nonanone

A capillary tube

A cooling bath (e.g., dry ice/acetone)

A melting point apparatus (e.g., Mel-Temp or similar) or a Thiele tube with a heating bath

A thermometer

Procedure:

A small amount of liquid 4-nonanone is introduced into a capillary tube, which is then

sealed.

The sample is frozen using a cooling bath.

The frozen sample in the capillary tube is then placed in a melting point apparatus.[7]
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The apparatus is heated slowly, at a rate of 1-2 °C per minute, as the melting point is

approached.[7]

The temperature range is recorded from the point at which the first droplet of liquid appears

to the point at which the entire solid has melted.[7] For a pure compound, this range should

be narrow.

Logical Workflow for Physical Property
Determination
The following diagram illustrates the logical workflow for the determination of the physical

properties of a chemical substance like 4-nonanone.
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Physical Property Determination Workflow

Obtain Pure Sample of 4-Nonanone

Determine Physical State at Room Temperature

Liquid at Room Temperature

Boiling Point Determination Melting Point Determination

Data Recording and Analysis

Compare with Literature Values

Final Report

Click to download full resolution via product page

Caption: Workflow for determining physical properties of a chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1580890?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/4-Nonanone
https://www.thegoodscentscompany.com/data/rw1452871.html
https://www.chemsynthesis.com/base/chemical-structure-18211.html
https://www.guidechem.com/dictionary/en/4485-09-0.html
https://www.echemi.com/products/pid_Seven37336-4-nonanone.html
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://almaaqal.edu.iq/wp-content/uploads/2021/12/exp-3.pdf
https://www.benchchem.com/product/b1580890#4-nonanone-boiling-point-and-melting-point
https://www.benchchem.com/product/b1580890#4-nonanone-boiling-point-and-melting-point
https://www.benchchem.com/product/b1580890#4-nonanone-boiling-point-and-melting-point
https://www.benchchem.com/product/b1580890#4-nonanone-boiling-point-and-melting-point
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1580890?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580890?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580890?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

